Cas no 2172396-83-5 (3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2172396-83-5
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5837895
• PubChem ID: 165960561
• Update Time: 2025-07-23

3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• EN300-1293191
• 2172396-83-5

• Inchi： 1S/C12H13N3O/c1-2-4-12-14-7-8-15(12)11-5-3-6-13-10(11)9-16/h3,5-9H,2,4H2,1H3
• InChI Key： RSABIWKLHSZYEN-UHFFFAOYSA-N
• SMILES： O=CC1C(=CC=CN=1)N1C=CN=C1CCC

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde

3-(2-Propyl-1H-Imidazol-1-yl)pyridine-2-carbaldehyde: An Emerging Compound in Chemical and Pharmaceutical Research

3-(2-Propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2172396-83-5) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives and features a pyridine ring with a propyl-substituted imidazole moiety, making it an intriguing candidate for further investigation.

The chemical structure of 3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde is characterized by its aromatic pyridine ring, which is functionalized with an imidazole group at the 3-position. The propyl substitution on the imidazole ring adds to the compound's complexity and influences its chemical properties. The presence of the aldehyde group at the 2-position of the pyridine ring further enhances its reactivity and potential for forming various derivatives through condensation reactions.

Recent studies have explored the biological activities of 3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde, revealing its potential as a lead compound for drug development. One notable area of research has been its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde could be a valuable candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde has also shown promise in neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) investigated the compound's ability to modulate neurotransmitter systems. The results indicated that it can effectively interact with serotonin receptors, potentially making it useful in the treatment of mood disorders such as depression and anxiety. These findings have opened new avenues for exploring the therapeutic potential of this compound in neurological conditions.

The synthetic route for preparing 3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde has been well-documented in the literature. A common method involves the condensation of 3-chloropyridine with 2-propylimidazole followed by oxidation to form the aldehyde group. This synthetic pathway is efficient and scalable, making it suitable for large-scale production if further clinical trials demonstrate its efficacy and safety.

In terms of pharmacokinetics, preliminary studies have shown that 3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate, and it shows good stability in physiological conditions. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

The safety profile of 3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde is another important aspect being evaluated in ongoing research. Preclinical studies have not reported any significant toxic effects at therapeutic doses, although more comprehensive toxicity assessments are necessary before advancing to human trials. These studies will help to establish safe dosing regimens and identify any potential side effects or contraindications.

In conclusion, 3-(2-propyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2172396-83-5) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover more about its mechanisms of action and clinical utility, this compound may play a significant role in advancing treatments for various diseases and conditions.